Cas no 1448052-42-3 (3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide)

• Product Name: 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• CAS No: 1448052-42-3
• MF: C₂₃H₂₄N₂O₄
• MW: 392.447666168213
• CID: 6380973
• PubChem ID: 71809821
• Update Time: 2025-06-09

3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide
• F6443-5645
• 3-(2,4-DIMETHOXYPHENYL)-N-{[3-(PYRIDIN-2-YLOXY)PHENYL]METHYL}PROPANAMIDE
• 3-(2,4-dimethoxyphenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• 3-(2,4-dimethoxyphenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide
• AKOS024565575
• 1448052-42-3

• Inchi： 1S/C23H24N2O4/c1-27-19-11-9-18(21(15-19)28-2)10-12-22(26)25-16-17-6-5-7-20(14-17)29-23-8-3-4-13-24-23/h3-9,11,13-15H,10,12,16H2,1-2H3,(H,25,26)
• InChI Key： GXZXONKXPDIVJW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC(NCC1C=CC=C(C=1)OC1C=CC=CN=1)=O)OC

Computed Properties

• Exact Mass: 392.17360725g/mol
• Monoisotopic Mass: 392.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide

Introduction to 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide (CAS No. 1448052-42-3)

3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide, also known by its CAS number 1448052-42-3, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a 2,4-dimethoxyphenyl group, a pyridin-2-yloxy substituent, and an amide linkage. These structural elements contribute to its diverse biological activities and potential therapeutic uses.

The synthesis of 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the 2,4-dimethoxybenzaldehyde and the 3-(pyridin-2-yloxy)benzylamine intermediates. These intermediates are then coupled using a suitable coupling reagent, such as EDCI or HATU, in the presence of a base like DIPEA. The final step involves the formation of the amide bond through a condensation reaction. The overall process is highly efficient and can be scaled up for industrial production.

In terms of its biological activities, recent studies have highlighted the potential of 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, preliminary research has indicated that 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide exhibits potent antioxidant activity. It has been shown to scavenge free radicals and protect cells from oxidative stress-induced damage. This dual functionality as both an anti-inflammatory and an antioxidant agent further enhances its therapeutic potential.

The pharmacokinetic properties of 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide have also been investigated. Studies in animal models have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its development as an oral medication for chronic conditions.

In addition to its anti-inflammatory and antioxidant properties, recent research has explored the potential of 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide as an anticancer agent. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-κB and MAPK.

The safety profile of 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide is another important aspect that has been evaluated. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. This favorable safety profile supports its further development for clinical use.

In conclusion, 3-(2,4-dimethoxyphenyl)-N-{3-(pyridin-2-yloxy)phenylmethyl}propanamide (CAS No. 1448052-42-3) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.